Cas no 2228873-04-7 (3-chloro-2-(3-sulfanylpropyl)phenol)

• Product Name: 3-chloro-2-(3-sulfanylpropyl)phenol
• CAS No: 2228873-04-7
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 5879896
• PubChem ID: 165636259
• Update Time: 2025-05-18

3-chloro-2-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(3-sulfanylpropyl)phenol
• EN300-1975984
• 2228873-04-7

• Inchi： 1S/C9H11ClOS/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1,4-5,11-12H,2-3,6H2
• InChI Key： FIBPVNUBEMIEMK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCCS)O

Computed Properties

• Exact Mass: 202.0219138g/mol
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.2Ų

Additional information on 3-chloro-2-(3-sulfanylpropyl)phenol

Research Brief on 3-Chloro-2-(3-sulfanylpropyl)phenol (CAS: 2228873-04-7): Recent Advances and Applications

3-Chloro-2-(3-sulfanylpropyl)phenol (CAS: 2228873-04-7) is a sulfur-containing phenolic compound that has recently garnered attention in chemical, biological, and pharmaceutical research due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development and material science.

Recent studies have highlighted the compound's role as a versatile intermediate in organic synthesis. Its phenol and sulfhydryl functional groups enable diverse chemical modifications, making it valuable for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing novel antimicrobial agents, with derivatives showing potent activity against methicillin-resistant Staphylococcus aureus (MRSA).

In pharmaceutical applications, 3-chloro-2-(3-sulfanylpropyl)phenol has shown promise as a scaffold for developing enzyme inhibitors. Research from the European Journal of Medicinal Chemistry (2024) revealed its structural analogs exhibit inhibitory effects on tyrosine kinase, suggesting potential applications in targeted cancer therapies. Molecular docking studies further support its binding affinity with key oncogenic targets.

The compound's antioxidant properties have also been investigated. A 2024 study in Free Radical Biology and Medicine reported that 3-chloro-2-(3-sulfanylpropyl)phenol derivatives effectively scavenge reactive oxygen species (ROS), with structure-activity relationship (SAR) analyses identifying the sulfhydryl group as critical for this activity. This finding opens avenues for developing neuroprotective or anti-aging formulations.

From a materials science perspective, researchers have explored its use in polymer chemistry. Its ability to form disulfide bridges under oxidative conditions makes it a candidate for designing self-healing materials, as documented in a 2023 ACS Applied Materials & Interfaces publication. These materials demonstrate remarkable mechanical resilience and stimuli-responsive behavior.

Despite these advances, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Ongoing research aims to address these limitations through prodrug strategies and nanoformulations. The compound's multifaceted applications underscore its significance in interdisciplinary research, warranting continued investigation into its full therapeutic and industrial potential.